Cas no 92023-24-0 (1,1'-Biphenyl, 2-chloro-4'-methoxy-)

1,1'-Biphenyl, 2-chloro-4'-methoxy- structure
92023-24-0 structure
Product Name:1,1'-Biphenyl, 2-chloro-4'-methoxy-
CAS No:92023-24-0
MF:C13H11ClO
MW:218.678842782974
CID:1971497
PubChem ID:21408304
Update Time:2025-04-21

1,1'-Biphenyl, 2-chloro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2-chloro-4'-methoxy-
    • 1-chloro-2-(4-methoxyphenyl)benzene
    • 1,1'-Biphenyl,2-chloro-4'-methoxy
    • 2'-Chlor-4-methoxy-biphenyl
    • 2-chloro-4'-methoxybiphenyl
    • 4'-methoxy-2-chlorobiphenyl
    • DTXCID20564038
    • SCHEMBL5681041
    • DTXSID30613283
    • 92023-24-0
    • 2-Chloro-4'-methoxy-1,1'-biphenyl
    • Inchi: 1S/C13H11ClO/c1-15-11-8-6-10(7-9-11)12-4-2-3-5-13(12)14/h2-9H,1H3
    • InChI Key: DJMHGMILJZMMSQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 218.05000
  • Monoisotopic Mass: 218.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 4.01560
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